Cas no 207611-87-8 (4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl)

• Product Name: 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl
• CAS No: 207611-87-8
• MF: C₂₄H₃₂B₂O₄
• MW: 406.130487442017
• MDL: MFCD08669545
• CID: 819847
• PubChem ID: 253660103
• Update Time: 2025-07-25

4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl
• 4,4'-BIPHENYLDIBORONIC ACID DIPINACOL ESTER
• 4,4μ-Biphenyldiboronic acid bis(pinacol) ester
• -Biphenyldiboronic acid dipinacol ester
• 3,2-Dioxaborolane, 2,2'-[1,1'-biphenyl]-4,4'-diylbis[4,4,5,5-tetramethyl- (9CI)
• Biphenyl-4,4'-diboronic acid bis(pinacol) ester
• 4,4,5,5-tetramethyl-2-[4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]phenyl]-1,3,2-dioxaborolane
• 4,4-Biphenyldiboronic acid pinacol ester
• 4,4'-Biphenyldiboronicacidpinacolester
• 4,4'-Bis(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)biphenyl
• 4,4'-Biphenyldiboronic acid bis(pinacol) ester
• AMTB257
• 4,4'-BIPHENYLDIBORONIC ACID PINACOL ESTER
• 4,4,5,5-Tetramethyl-2-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)[4-biphenylyl]-1,3,2-dioxaborolane
• INNVTCAYPFZCAL-UHFFFAOYSA-N
• C24H32B2
• DTXSID70441269
• 4,4 inverted exclamation mark -Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)biphenyl
• SCHEMBL2707320
• 4,4'-Biphenyldiboronic acid bis(pinacol) ester, 97%
• MFCD08669545
• SY051365
• AS-2457
• 1,3,2-Dioxaborolane, 2,2'-[1,1'-biphenyl]-4,4'-diylbis[4,4,5,5-tetramethyl-
• AKOS016004687
• B4166
• [1,1'-BIPHENYL]-4,4'-DIYLDIBORONIC ACID PINACOL ESTER
• 2,2'-([1,1'-Biphenyl]-4,4'-diyl)bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
• AB45892
• CS-W000898
• 4,4'-bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan2-yl)biphenyl
• 207611-87-8
• 4,4,5,5-tetramethyl-2-[4'-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,1'-biphenyl]-4-yl]-1,3,2-dioxaborolane

• MDL： MFCD08669545
• Inchi： 1S/C24H32B2O4/c1-21(2)22(3,4)28-25(27-21)19-13-9-17(10-14-19)18-11-15-20(16-12-18)26-29-23(5,6)24(7,8)30-26/h9-16H,1-8H3
• InChI Key： INNVTCAYPFZCAL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 406.24900
• Monoisotopic Mass: 406.2486698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9

Experimental Properties

• Density: 1.077
• Melting Point: 262°C
• Boiling Point: 508.7℃ at 760 mmHg
• Refractive Index: 1.532
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.92000
• LogP: 3.95200

4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl

Comprehensive Analysis of 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl (CAS No. 207611-87-8)

The compound 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl (CAS No. 207611-87-8) is a highly specialized boronic ester derivative with significant applications in organic synthesis, materials science, and pharmaceutical research. Its unique molecular structure, featuring two dioxaborolane groups attached to a biphenyl core, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation methodologies.

In recent years, the demand for boron-containing compounds like 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl has surged due to their pivotal role in developing OLED materials, organic semiconductors, and drug candidates. Researchers and industries are particularly interested in its high stability and reactivity, which enable precise control in synthetic pathways. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficient catalysts and reagents are prioritized.

The compound's CAS No. 207611-87-8 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research. Common queries include "synthesis methods for 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl" and "applications of biphenyl boronic esters," highlighting its interdisciplinary importance. Its compatibility with palladium-catalyzed reactions further underscores its utility in constructing complex π-conjugated systems, a hot topic in optoelectronic materials development.

From a technical perspective, 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl exhibits excellent solubility in common organic solvents like THF and dichloromethane, facilitating its use in homogeneous reaction conditions. Its crystalline form and melting point (typically above 150°C) are critical for storage and handling protocols. These properties are often discussed in forums focusing on laboratory safety and chemical storage best practices.

Emerging trends in personalized medicine and bioconjugation have also spotlighted this compound. For instance, its derivatives are explored for proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Such applications resonate with the increasing interest in next-generation therapeutics, making CAS No. 207611-87-8 a recurring keyword in biopharmaceutical literature.

In summary, 4,4'-Bis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,1'-biphenyl represents a versatile and future-forward chemical entity. Its integration into advanced material design and drug discovery pipelines ensures its continued prominence in both academic and industrial settings. As research into boron chemistry expands, this compound will likely remain at the forefront of innovations in molecular engineering and functional materials.